2-Chloro-3-fluoro-5-iodoisonicotinic acid

• IUPAC Name: 2-chloro-3-fluoro-5-iodopyridine-4-carboxylic acid
• InChI: InChI=1S/C6H2ClFINO2/c7-5-4(8)3(6(11)12)2(9)1-10-5/h1H,(H,11,12)
• InChI Key: COXWICAAMAQUIR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=N1)Cl)F)C(=O)O)I
• Molecular Formula: C6H2ClFINO2
• Molecular Weight: 301.44 g/mol
• CAS No.: 2219379-36-7

Description

2-Chloro-3-fluoro-5-iodoisonicotinic acid is a useful research compound. Its molecular formula is C6H2ClFINO2 and its molecular weight is 301.44. The purity is usually 95%.
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Scientific Research Applications

Fluorometric Analysis in Chlorophyll Studies

2-Chloro-3-fluoro-5-iodoisonicotinic acid may be relevant in fluorometric analysis, particularly in the study of chlorophyll. Fluorometric methods can provide sensitive measurements of chlorophyll a, free from errors associated with conventional techniques, and are essential in marine and freshwater environmental studies (Welschmeyer, 1994).

Synthesis and Structural Studies

The compound can be instrumental in the synthesis of heterocyclic compounds. For example, studies on the synthesis of benziodoxaborole derivatives, which involve compounds containing trivalent iodine, oxygen, and boron, could potentially utilize this compound (Nemykin et al., 2011).

Antiviral Nucleosides Synthesis

It may play a role in the synthesis of antiviral nucleosides. The structure-activity relationships of arabinonucleosides, particularly those with halogen functions like fluorine and chlorine, are crucial in the development of antiviral drugs (Watanabe et al., 1983).

Fluorinating and Chlorinating Agent in Organic Synthesis

Its role as a fluorinating or chlorinating agent in various organic reactions, such as the synthesis of 2-fluoromalonic esters, is noteworthy. Such reactions are fundamental in the development of various pharmaceutical and industrial compounds (Kitamura et al., 2015).

Creation of Structural Manifolds

The compound might be used in creating structural manifolds from common precursors, as seen in the hydrolyzation of related chloro-fluoro-pyridines to produce various pyridinecarboxylic acids and iodopyridines (Schlosser & Bobbio, 2002).